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Compound of Interest

Methyl 2-fluoro-3-
Compound Name:
(hydroxymethyl)benzoate

Cat. No.: B11906617

Get Quote

Emergency Overview & Hazard Identification

Chemical Name: Methyl 2-fluoro-3-(hydroxymethyl)benzoate CAS Number: 1214324-64-7
Molecular Formula: C9H9FO3 Synonyms: 2-Fluoro-3-hydroxymethyl-benzoic acid methyl
ester[1][2][3][4][5][6][7]

Before initiating any disposal procedure, the operator must acknowledge the specific hazards
associated with this compound. While often used as an intermediate in drug development, its
functional groups (fluorinated aromatic, ester, benzyl alcohol) dictate specific handling
protocols.

GHS Classification (Derived from Analogues):
¢ Signal Word:WARNING
e Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2][3][6]

» Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).[3]
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e STOT-SE: Category 3 (May cause respiratory irritation).[1][3]

Waste Characterization & Segregation Strategy

Proper disposal begins with accurate characterization. This compound contains a fluorine
atom, which technically classifies it as a Halogenated Organic compound in many strict
regulatory frameworks (e.g., RCRA considerations for halogenated solvents, though this is a
solid/liquid intermediate).

Critical Decision Matrix:
o Halogen Content: Yes (Fluorine).
o Water Solubility: Low (Hydrophobic ester).

o Reactivity: Avoid Strong Oxidizers (due to hydroxymethyl group) and Strong Bases (due to
ester hydrolysis risk).

Table 1: Physical & Chemical Properties Relevant to Disposal

Property Value/Description Impact on Disposal

. . L Determines if "Solid
) Solid or Viscous Liquid o
Physical State . Waste" or "Liquid Waste"
(Ambient) .
stream is used.

) ) Combustible but not
Flash Point >110°C (Predicted)
Flammable.

DO NOT dispose of down the

Water Solubility Negligible drain [8]
rain.

| Halogenated? | Yes (Fluorine) | Segregate into Halogenated Waste streams to prevent
contamination of fuel-blending streams. |

Decision Logic for Waste Stream Selection

The following decision tree illustrates the logic for selecting the correct waste container. This
prevents the common error of mixing fluorinated intermediates with non-halogenated bulk
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solvents.

Waste Generation:
Methyl 2-fluoro-3-(hydroxymethyl)benzoate

[What is the physical state?]

Solid/Sludge
iquid/Solution
No (Mixed)
Container: Hazardpus solid Waste ES % sz solvent’?)
(Label: Toxic, Irritant)

Solvent Type?

Methanol, Ethyl Acetate

DCM, Chloroform, or >1% Halogen

Container: Non-Halogenated Solvents
(Check local % F limits)

Conservative Default
(Recommended)

Container: Halogenated Organic Solvents
(High BTU/Incineration)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating Methyl 2-fluoro-3-(hydroxymethyl)benzoate waste.
Note that defaulting to the Halogenated stream is the safest protocol to avoid regulatory
violations regarding halogen content in fuel blending.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance or Spill Debris)

Applicability: Expired pure chemicals, contaminated weighing boats, spill cleanup materials.

PPE Requirement: Wear nitrile gloves, safety goggles, and a lab coat. If dust is present, use
an N95 mask or work inside a fume hood.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar labeled
"Hazardous Waste - Solid."

Transfer:

o Place the solid material directly into the container.

o Do not dissolve in solvent solely for the purpose of disposal unless required by your
facility's specific EHS rules (this increases waste volume unnecessarily).

Labeling:
o Chemical Name: "Methyl 2-fluoro-3-(hydroxymethyl)benzoate"
o Hazards: Check "Toxic" and "Irritant.”

o Constituents: "100% Methyl 2-fluoro-3-(hydroxymethyl)benzoate."

Protocol B: Liquid Waste (Reaction Mixtures or Mother Liquors)

Applicability: HPLC waste, reaction byproducts dissolved in solvents.

» Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,
Nitric acid, Peroxides) or strong bases (e.g., Sodium Hydroxide > 1M), as these can react
with the alcohol or ester moieties.
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e Stream Selection:

o Preferred:Halogenated Organic Waste. Even though the solvent might be non-
halogenated (e.g., Ethyl Acetate), the presence of the fluorinated solute often necessitates
incineration parameters reserved for halogens.

e Transfer:
o Use a funnel to prevent spills.
o Leave 10% headspace in the container for thermal expansion.
e Labeling:
o List all solvents (e.g., "95% Ethyl Acetate").
o List the solute: "5% Methyl 2-fluoro-3-(hydroxymethyl)benzoate."

o Mark "Halogenated" if applicable.

Spill Response Workflow

In the event of a laboratory spill, immediate action is required to prevent exposure and
environmental contamination.

1. Alert & Isolate 2. Don PPE 3. Containment 4. Mechanical Cleanup 5. Decontamination 6. Final Disposal
(Notify nearby personnel) (Double Nitrile Gloves, Goggles) (Use absorbent pads/snakes) (Sweep solids or absorb liquids) (Soap & Water wash of surface) (Seal in HazWaste Bag)

Click to download full resolution via product page

Figure 2: Operational workflow for managing a spill of Methyl 2-fluoro-3-
(hydroxymethyl)benzoate.

Spill Cleanup Details:

o Solids: Gently sweep into a dustpan to avoid generating dust. Do not use a vacuum cleaner
unless it is HEPA-filtered and rated for hazardous chemicals.
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e Liquids: Absorb with vermiculite, sand, or commercial spill pads.

» Decontamination: Wipe the surface with a soap and water solution.[3][4] The compound is an
ester and will eventually hydrolyze/dissolve with surfactant assistance.

Regulatory Compliance & Transport

e US EPA (RCRA): This specific chemical is not a "P-listed" or "U-listed" waste by specific
name. However, it must be characterized by the generator. If it exhibits toxicity (via TCLP) or
ignitability (if in solvent), it carries those codes. Default Classification: Hazardous Waste (due
to toxicity/irritant properties).

e Drain Disposal:STRICTLY PROHIBITED. The fluorinated nature and low water solubility
pose risks to aquatic life and wastewater treatment bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. fr.cpachem.com [fr.cpachem.com]

3. chemscene.com [chemscene.com]

4. chemicalbook.com [chemicalbook.com]

5. multimedia.3m.com [multimedia.3m.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0188238.pdf
https://www.chemicalbook.com/msds/methyl-2-fluoro-3-nitrobenzoate.pdf
https://ehs.yale.edu/
https://ehs.wisc.edu/
https://www.benchchem.com/product/b11906617?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC352000250&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB26020&dnl=sd_-_Methyl_benzoate_CAS_93-58-3_%28SB26020%29_%28EU%29.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0188238.pdf
https://www.chemicalbook.com/msds/methyl-2-fluoro-3-nitrobenzoate.pdf
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8l00x482xnxmUov70k17zHvu9lxtD7SSSSSS--
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11906617?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

6. tcichemicals.com [tcichemicals.com]

7. fishersci.com [fishersci.com]

8. durhamtech.edu [durhamtech.edu]

 To cite this document: BenchChem. [Technical Guide: Proper Disposal of Methyl 2-fluoro-3-
(hydroxymethyl)benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11906617/docs#technical-guide-proper-disposal-of-
methyl-2-fluoro-3-hydroxymethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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